Cas no 142260-02-4 (2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-)
142260-02-4 structure
Product Name:2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-
CAS No:142260-02-4
MF:C19H24O2S
MW:316.457664489746
CID:1311107
Update Time:2024-08-18
2-Thiophenehexanoic acid, 5-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-
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- Inchi: 1S/C19H24O2S/c20-19(21)13-6-2-5-11-17-14-15-18(22-17)12-7-10-16-8-3-1-4-9-16/h1,3-4,8-9,14-15H,2,5-7,10-13H2,(H,20,21)
- InChI Key: VHOSPCJRLSOSAN-UHFFFAOYSA-N
- SMILES: C1(CCCCCC(O)=O)SC(CCCC2=CC=CC=C2)=CC=1
Computed Properties
- Exact Mass: 316.14982
Experimental Properties
- Density: 1.120±0.06 g/cm3(Predicted)
- Boiling Point: 474.8±33.0 °C(Predicted)
- PSA: 37.3
- pka: 4.76±0.10(Predicted)
2-Thiophenehexanoic acid, 5-(3-phenylpropyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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